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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5R)-Dinoprost tromethamine, a synthetic analog of the naturally occurring prostaglandin F2a
(PGF20), is a potent agonist of the prostaglandin F receptor (FP receptor).[1] It is widely
utilized in reproductive management in veterinary medicine and is a valuable tool for in vitro
research to investigate cellular signaling pathways, smooth muscle contraction, and other
physiological processes.[2] These application notes provide detailed protocols for the
preparation and use of (5R)-Dinoprost tromethamine in in vitro studies, ensuring accurate
and reproducible results.

Physicochemical Properties and Storage

Proper handling and storage of (5R)-Dinoprost tromethamine are critical for maintaining its
biological activity.
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Property Value Source

Molecular Formula C24Has5NOs --INVALID-LINK--

Molecular Weight 475.62 g/mol --INVALID-LINK--
White to off-white crystalline

Appearance --INVALID-LINK--
powder
- Water: 95 mg/mL- DMSO: 95

Solubility mg/mL (199.73 mM)- Ethanol: --INVALID-LINK--
95 mg/mL

Storage (Powder) -20°C for up to 3 years --INVALID-LINK--
-80°C for up to 1 year; -20°C

Storage (Stock Solution) for up to 1 month. Avoid --INVALID-LINK--

repeated freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solutions

For in vitro studies, it is recommended to prepare a concentrated stock solution of (5R)-

Dinoprost tromethamine in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common

choice due to its high solvating capacity and compatibility with most cell culture media at low

concentrations.

Materials:

(5R)-Dinoprost tromethamine powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Protocol:
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o Safety Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses. Handle the powder in a chemical fume hood to avoid
inhalation.

e Weighing: Accurately weigh the desired amount of (5R)-Dinoprost tromethamine powder.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the
desired stock solution concentration (e.g., 10 mM or 100 mM). To prepare a 10 mM stock
solution, dissolve 4.76 mg of (5R)-Dinoprost tromethamine in 1 mL of DMSO.

o Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming
in a water bath (not exceeding 37°C) can aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the
aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to 1
month).

Preparation of Working Solutions and Vehicle Control

Working solutions are prepared by diluting the stock solution in cell culture medium to the final
desired concentration. It is crucial to include a vehicle control in your experiments to account
for any effects of the solvent on the cells.

Materials:

e (5R)-Dinoprost tromethamine stock solution (e.g., 10 mM in DMSO)
e Appropriate cell culture medium

« Sterile tubes for dilution

» Calibrated pipettes and sterile, filtered pipette tips

Protocol:

e Thaw Stock Solution: Thaw a single aliquot of the (5R)-Dinoprost tromethamine stock
solution at room temperature.
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 Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations. For example, to prepare a 10 uM working solution
from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM stock to
999 uL of cell culture medium).

o Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used to prepare the highest concentration of the (5R)-Dinoprost
tromethamine working solution. This ensures that the final concentration of DMSO is
consistent across all experimental conditions. The final concentration of DMSO in the cell
culture medium should ideally be less than 0.5% to avoid cytotoxicity.

o Application to Cells: Add the prepared working solutions and vehicle control to your cell
cultures and incubate for the desired period.

Typical Concentration Range for In Vitro Studies: The effective concentration of (5R)-
Dinoprost tromethamine can vary depending on the cell type and the biological endpoint
being measured. Based on published studies, a typical concentration range to explore is
between 1 ng/mL and 100 ng/mL.[3][4][5]

Signaling Pathway

(5R)-Dinoprost tromethamine exerts its biological effects by binding to the Prostaglandin F
Receptor (FP), a G-protein coupled receptor (GPCR). Activation of the FP receptor initiates a
cascade of intracellular signaling events.

Cytoplasm

Cell Membrane

(5R)-Dinoprost FP Receptol activates activates __lransactivates _ | activates
tromethamine GPCR

Cellular Response
(e.g., Proliferation, Contraction)

Click to download full resolution via product page

Caption: Signaling pathway of (5R)-Dinoprost tromethamine.
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Experimental Workflow

The following diagram illustrates a general workflow for an in vitro cell-based assay using (5R)-
Dinoprost tromethamine.
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Caption: General workflow for in vitro cell-based assays.

Conclusion

These application notes provide a comprehensive guide for the preparation and use of (5R)-
Dinoprost tromethamine in in vitro research. Adherence to these protocols will help ensure
the generation of reliable and reproducible data. Researchers should always optimize
experimental conditions, such as incubation time and compound concentration, for their
specific cell type and assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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